N-(5-iodo-6-methylpyridin-2-yl)acetamide

• IUPAC Name: N-(5-iodo-6-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C8H9IN2O/c1-5-7(9)3-4-8(10-5)11-6(2)12/h3-4H,1-2H3,(H,10,11,12)
• InChI Key: DRUKAFGUAXWTCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NC(=O)C)I
• Molecular Formula: C8H9IN2O
• Molecular Weight: 276.07 g/mol

Description

“N-(5-iodo-6-methylpyridin-2-yl)acetamide” is a chemical compound with the molecular formula C8H9IN2O and a molecular weight of 276.07. It is also known by its CAS number 706775-95-3.

Synthesis Analysis

The synthesis of similar pyridine derivatives has been described in a study. The study describes a palladium-catalyzed one-pot Suzuki cross-coupling reaction to synthesize a series of novel pyridine derivatives. The reaction of 5-bromo-2-methylpyridin-3-amine directly or via N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids produced these novel pyridine derivatives in moderate to good yield.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an acetamide group attached to a 5-iodo-6-methylpyridin-2-yl group. The compound’s structure can be further analyzed using computational methods such as Density Functional Theory (DFT), which can provide insights into the compound’s frontier molecular orbitals, reactivity indices, molecular electrostatic potential, and dipole measurements.

Chemical Reactions Analysis

The chemical reactions involving “this compound” primarily involve Suzuki cross-coupling reactions with arylboronic acids. These reactions are facilitated by a palladium catalyst and result in the formation of novel pyridine derivatives.

Physical And Chemical Properties Analysis

“this compound” has a predicted boiling point of 382.4±42.0 °C and a predicted density of 1.791±0.06 g/cm3. Its pKa is predicted to be 13.08±0.70.

Future Directions

The future directions for “N-(5-iodo-6-methylpyridin-2-yl)acetamide” could involve further exploration of its synthesis, properties, and potential applications. It could also involve the development of more efficient synthesis methods and the investigation of its biological activities.